Cas no 848623-79-0 (1-(2-Hydroxy-8-nitronaphthalen-1-yl)ethan-1-one)

• Product name: 1-(2-Hydroxy-8-nitronaphthalen-1-yl)ethan-1-one
• CAS No: 848623-79-0
• MF: C₁₂H₉NO₄
• MW: 231.204
• CID: 2806091
• PubChem ID: 71406720

1-(2-Hydroxy-8-nitronaphthalen-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 848623-79-0
• 1-(2-Hydroxy-8-nitronaphthalen-1-yl)ethan-1-one
• DTXSID40827319

• Inchi： InChI=1S/C12H9NO4/c1-7(14)11-10(15)6-5-8-3-2-4-9(12(8)11)13(16)17/h2-6,15H,1H3
• InChI Key： VQSKZMFPNDTWTN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 231.05315777Da
• Monoisotopic Mass: 231.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1Ų